(2,3-Difluoro-1,4-phenylene)bis(methylsulfane)
Overview
Description
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized through various methods. For instance, a study reported the stepwise activation of 5,5′- (2,3-difluoro-1,4-phenylene)bis (2-bromothiophene) as a precursor to synthesize thiophene-based polymeric ribbons .Scientific Research Applications
Polymeric Ribbons Synthesis on Surfaces
Background: “(2,3-Difluoro-1,4-phenylene)bis(methylsulfane)” serves as a precursor for synthesizing thiophene-based polymeric ribbons on surfaces. Researchers have explored its stepwise activation and subsequent polymerization on the Au (111) surface .
Mechanism:Fluoropolymer Architectures
Background: “(2,3-Difluoro-1,4-phenylene)bis(methylsulfane)” contributes to the development of diverse fluoropolymer architectures.
Applications:- Hydrofluoroethers (HFEs) : Expanding the utility of HFEs benefits applications like heat transfer fluids and cleaning agents .
Bis-Heterocyclic Compounds
Background: The synthesis of bis-heterocyclic compounds involving “(2,3-Difluoro-1,4-phenylene)bis(methylsulfane)” offers intriguing possibilities.
Applications:- Supramolecular Chemistry : Their ability to form intricate supramolecular assemblies contributes to the design of functional materials .
All-Polymer Solar Cells (all-PSCs)
Background: Novel polymer acceptors containing “(2,3-Difluoro-1,4-phenylene)bis(methylsulfane)” have been synthesized for all-PSCs.
Applications:Mechanism of Action
- Liu, L., Zou, H., Miao, X., Yip, H.-L., Deng, W., & Cao, Y. (2022). Stepwise on-surface synthesis of thiophene-based polymeric ribbons by coupling reactions and the carbon–fluorine bond cleavage. Physical Chemistry Chemical Physics, 24(2), 1047–1054
- ChemicalBook. (n.d.). 1,4-Bis(4-pyridyl)-2-fluorobenzene (CAS 1429342-58-4) Chemical Properties, Melting Point, Boiling Point, Density, Molecular Formula, Molecular Weight, Toxicity, Structure, Customs Code, etc
- Chemsrc. (2024). (2,3-difluoro-1,4-phenylene)bis(trimethylsilane) (CAS No. 867366-94-7)
- ChemicalBook. (n.d.). 2,5-Difluoro-1,4-phenylene diboronic acid (CAS 1256358-83-4) Chemical Properties
- Europe PMC. (2014). Long-term air-stable n-channel organic thin-film transistors using 2,5-difluoro-1,4-phenylene-bis {2-[4-(trifluoromethyl)phenyl]acrylonitrile}
properties
IUPAC Name |
2,3-difluoro-1,4-bis(methylsulfanyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F2S2/c1-11-5-3-4-6(12-2)8(10)7(5)9/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMBIWARSDWWWPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C(=C(C=C1)SC)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,3-Difluoro-1,4-phenylene)bis(methylsulfane) | |
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